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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentanol

Cat. No.: B1594796

An In-Depth Technical Guide to 4,4-Dimethyl-2-pentanol

This technical guide provides a comprehensive overview of 4,4-Dimethyl-2-pentanol,
including its chemical identity, physicochemical properties, synthesis, and key chemical
reactions. This document is intended for researchers, scientists, and professionals in the fields
of chemistry and drug development.

Chemical Identity

The IUPAC name for the compound is 4,4-dimethylpentan-2-ol[1][2]. It is classified as a
secondary aliphatic alcohol[3].

A variety of synonyms are used to refer to this compound, including:

4,4-Dimethyl-2-pentanol[1][2][4]

Methylneopentylcarbinol[1][2][4][5]

2-Pentanol, 4,4-dimethyl-[1][2][4]

1,3,3-Trimethyl-1-butanol[4]

(+)-4,4-Dimethyl-2-pentanol[4]

1-t-butyl-2-propanol[5]
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Physicochemical Properties

The physical and chemical properties of 4,4-Dimethyl-2-pentanol are summarized in the table
below. This data is essential for its handling, application in reactions, and for analytical

purposes.
Property Value Reference(s)
Molecular Formula C7H160 [11[31[5]
Molecular Weight 116.20 g/mol [2][3]
Appearance Colorless liquid [3114]
CAS Number 6144-93-0 [1][2]
Density ~0.815 g/cm? at 25 °C [6][7]
Boiling Point 137-137.5 °C at 736 mmHg [61[7]
Melting Point -60 °C [6][8]
Flash Point 36.7 °C (98.0 °F) [819]

N Limited solubility in water.
Solubility ) ] [4]
Soluble in organic solvents.

Refractive Index n20/D 1.418 [6][7]

Experimental Protocols
Synthesis of 4,4-Dimethyl-2-pentanol

The most common and efficient method for synthesizing 4,4-Dimethyl-2-pentanol is through
the reduction of its ketone precursor, 4,4-Dimethyl-2-pentanone[3].

Protocol: Reduction of 4,4-Dimethyl-2-pentanone

o Reaction: The general reaction involves the addition of a hydride ion to the carbonyl carbon
of 4,4-Dimethyl-2-pentanone, followed by protonation to yield the secondary alcohol[3].

e Reducing Agents: Various reducing agents can be employed for this transformation.
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 Industrial Scale Synthesis: For larger-scale production, catalytic hydrogenation is often the
preferred method. This process involves reacting 4,4-Dimethyl-2-pentanone with hydrogen
gas in the presence of a metal catalyst, such as palladium on carbon (Pd/C). The reaction
typically requires elevated temperatures and pressures to achieve efficient conversion[3].
The rate of this reaction can be influenced by factors such as the catalyst's surface area,
hydrogen pressure, and reaction temperature[3].

Reduction

@,4-Dimethyl-2-pentanone} (e.g., Catalytic Hydrogenation) 4,4-Dimethyl-2-pentanoD

Click to download full resolution via product page

Synthesis of 4,4-Dimethyl-2-pentanol.

Key Chemical Reactions

4,4-Dimethyl-2-pentanol, as a secondary alcohol, can undergo several characteristic
reactions, making it a versatile intermediate in organic synthesis[3][4].

1. Oxidation:

o Description: As a secondary alcohol, 4,4-Dimethyl-2-pentanol can be oxidized to form the
corresponding ketone, 4,4-dimethyl-2-pentanone][3].

e Mechanism: The reaction typically involves a nucleophilic attack by the hydroxyl group on an
electrophilic oxidizing agent. A subsequent elimination step, often facilitated by a base, leads
to the formation of the carbon-oxygen double bond of the ketone[3][10].

2. Dehydration:

o Description: Under acidic conditions and typically at elevated temperatures, 4,4-Dimethyl-2-
pentanol can undergo dehydration, which is the elimination of a water molecule to form an
alkene[3].

e Primary Product: The major product of this reaction is typically 4,4-dimethyl-2-pentene[3].
This reaction is a fundamental method for creating carbon-carbon double bonds[3].
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3. Esterification:
» Description: 4,4-Dimethyl-2-pentanol reacts with carboxylic acids to form esters[3].

o Mechanism: The reaction proceeds through the formation of a tetrahedral intermediate
before the final ester product is formed[10].

[4,4-Dimethyl-2-pentanoD
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Key reactions of 4,4-Dimethyl-2-pentanol.

Applications in Research and Synthesis

4,4-Dimethyl-2-pentanol serves as a valuable compound in chemical research for studying
the reaction mechanisms of alcohols. Its branched structure provides a useful model for
investigating how steric hindrance affects reaction rates and pathways in processes like
oxidation and substitution[3]. Its primary role is as an organic intermediate or building block for
the synthesis of more complex molecules[3]. The reactivity of its hydroxyl group allows for its
conversion into other functional groups, making it a versatile precursor in multi-step synthetic
routes for specialty chemicals and potential pharmaceutical applications[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [[IUPAC name and synonyms for 4,4-Dimethyl-2-
pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594796#iupac-name-and-synonyms-for-4-4-
dimethyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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